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Compound of Interest

Compound Name: G150

Cat. No.: B2625845 Get Quote

In the landscape of innate immunity and autoimmune disease research, the cyclic GMP-AMP

synthase (cGAS) has emerged as a critical therapeutic target. Its role in detecting cytosolic

double-stranded DNA (dsDNA) and initiating a potent inflammatory response through the

STING pathway underscores the demand for specific and effective inhibitors. This guide

provides a comparative analysis of the novel cGAS inhibitor G150 against other well-

characterized inhibitors, supported by experimental data to inform researchers, scientists, and

drug development professionals.

At a Glance: G150 Performance Metrics
G150 has been identified as a highly selective and potent inhibitor of human cGAS (h-cGAS)[1]

[2][3][4]. Its efficacy, particularly its selectivity for the human versus murine enzyme, positions it

as a significant tool for investigating the cGAS-STING pathway in human-centric models of

disease.

Comparative Efficacy of cGAS Inhibitors
The following tables summarize the key quantitative data for G150 and other notable cGAS

inhibitors.

Table 1: Biochemical Potency (IC50) of cGAS Inhibitors
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Inhibitor
Human cGAS (h-
cGAS) IC50 (nM)

Murine cGAS (m-
cGAS) IC50 (nM)

Species Selectivity
(m-cGAS/h-cGAS)

G150 10.2[1][2][3] 25,000[2] ~2451

G140 14.0[5][6][7][8] 442[5][6][7][8] ~32

PF-06928215 4,900[5][9][10][11] Not Reported Not Applicable

RU.521 700[4][5] 110[12][13] ~0.16

Table 2: Cellular Activity of cGAS Inhibitors in THP-1 Cells

Inhibitor Cellular IC50 for IFNB1 Inhibition (µM)

G150 1.96[2]

G140 1.70[7][8]

PF-06928215 Not Reported

RU.521 Not Reported

Signaling Pathway and Experimental Workflow
To understand the context of G150's action, a depiction of the cGAS-STING signaling pathway

is essential. Furthermore, a standardized workflow for evaluating and comparing cGAS

inhibitors ensures reproducible and reliable results.
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cGAS-STING Signaling Pathway
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Workflow for Comparative Analysis of cGAS Inhibitors

Biochemical Assays

Cell-Based Assays

Selectivity & Specificity

Data Analysis & Comparison

Enzymatic Activity Assay
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Determine Biochemical IC50
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Stimulate with dsDNA
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Measure IFN-β production
(e.g., qPCR, ELISA, Reporter Assay)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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